Cas no 62399-85-3 (Octanoic acid, 8-[(1-methyl-1H-pyrazol-3-yl)amino]-8-oxo-)
62399-85-3 structure
Product Name:Octanoic acid, 8-[(1-methyl-1H-pyrazol-3-yl)amino]-8-oxo-
CAS No:62399-85-3
MF:C12H19N3O3
MW:253.297562837601
CID:446231
PubChem ID:71386782
Update Time:2025-04-19
Octanoic acid, 8-[(1-methyl-1H-pyrazol-3-yl)amino]-8-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, 8-[(1-methyl-1H-pyrazol-3-yl)amino]-8-oxo-
- 8-[(1-methylpyrazol-3-yl)amino]-8-oxooctanoic acid
- 62399-85-3
- 8-[(1-Methyl-1H-pyrazol-3-yl)amino]-8-oxooctanoic acid
- DTXSID90808936
-
- Inchi: 1S/C12H19N3O3/c1-15-9-8-10(14-15)13-11(16)6-4-2-3-5-7-12(17)18/h8-9H,2-7H2,1H3,(H,17,18)(H,13,14,16)
- InChI Key: TZXYXCTTXSVUCN-UHFFFAOYSA-N
- SMILES: O=C(CCCCCCC(=O)O)NC1C=CN(C)N=1
Computed Properties
- Exact Mass: 253.14277
- Monoisotopic Mass: 253.14264148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 8
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 84.2Ų
Experimental Properties
- PSA: 84.22
Octanoic acid, 8-[(1-methyl-1H-pyrazol-3-yl)amino]-8-oxo- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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